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Compound of Interest

Ammonium cobalt(ll) phosphate
Compound Name:
monohydrate

Cat. No.: B102828

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed breakdown of the molecular weight of Ammonium
Cobalt(ll) Phosphate Monohydrate. The information is presented to support research and
development activities where precise chemical specifications are critical.

Chemical Identity and Formula

Ammonium cobalt(ll) phosphate monohydrate is an inorganic compound with the chemical
formula NHaCoPOa4-H20[1][2]. This formula indicates the presence of an ammonium cation
(NHa*), a cobalt(ll) cation (Co2*), a phosphate anion (POa43~), and one molecule of water of
hydration.

Calculation of Molecular Weight

The molecular weight is the sum of the atomic weights of all atoms in the chemical formula.
The atomic weights of the constituent elements are provided in the table below.
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Quantity in Atomic Weight  Total Weight (
Element Symbol
Formula (g/mol) g/mol )
14.007[3][4][5][6
Nitrogen N 1 SR 14.007
[7]
6 (4inNHa + 2in
Hydrogen H 1.008[4][8][9][10] 6.048
H20)
58.933[4][11][12]
Cobalt Co 1 58.933
[13]
30.974[4][14][15]
Phosphorus P 1 30.974
[16][17]
5(4inPOs+1in  15.999[4][18][19]
Oxygen O 79.995

H20) [20]

Total Molecular
Weight

189.957

The calculated molecular weight of Ammonium Cobalt(ll) Phosphate Monohydrate is
189.957 g/mol . This value is consistent with published data, which often rounds the molecular
weight to 189.96 g/mol [1][2][21][22].

Summary of Properties

Property Value

Chemical Formula NH4CoPOa4-H20[1][2]
Molecular Weight 189.96 g/mol [1][2][21][22]
CAS Number 16827-96-6[1][2][21][23]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Molecular Weight of Ammonium Cobalt(ll) Phosphate
Monohydrate: A Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b102828#molecular-weight-of-ammonium-cobalt-ii-
phosphate-monohydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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